Cas no 76965-69-0 (5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-)

76965-69-0 structure
Product name:5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
- 3-hydroxy-3,4,4,5-tetramethylhex-5-en-2-one
- 76965-69-0
- DTXSID50521896
-
- Inchi: InChI=1S/C10H18O2/c1-7(2)9(4,5)10(6,12)8(3)11/h12H,1H2,2-6H3
- InChI Key: YTHVGXSJWQNFQW-UHFFFAOYSA-N
- SMILES: CC(=C)C(C)(C)C(C)(C(=O)C)O
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 2.1
Experimental Properties
- PSA: 37.3
5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl- Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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5. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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